Cas no 1093758-83-8 (Ethyl 2-amino-4-fluoro-3-methylbenzoate)

Ethyl 2-amino-4-fluoro-3-methylbenzoate structure

1093758-83-8 structure

Product Name:Ethyl 2-amino-4-fluoro-3-methylbenzoate

CAS No:1093758-83-8

MF:C₁₀H₁₂FNO₂

MW:197.206186294556

CID:1029279

PubChem ID:57383502

Update Time:2025-04-20

Ethyl 2-amino-4-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-4-fluoro-3-methylbenzoate
- SCHEMBL19590726
- EN300-129645
- Ethyl2-amino-4-fluoro-3-methylbenzoate
- DB-059894
- G74359
- Z838919144
- DTXSID20725384
- AKOS010900658
- 1093758-83-8
- Inchi： 1S/C10H12FNO2/c1-3-14-10(13)7-4-5-8(11)6(2)9(7)12/h4-5H,3,12H2,1-2H3
- InChI Key： LIFDWBQEBSPLSF-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)OCC)C(=C1C)N

Computed Properties

Exact Mass: 197.08520679g/mol
Monoisotopic Mass: 197.08520679g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 52.3Å²

Ethyl 2-amino-4-fluoro-3-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B437688-10mg	Ethyl 2-Amino-4-fluoro-3-methylbenzoate	1093758-83-8		10mg	$ 50.00	2022-06-07
TRC	B437688-50mg	Ethyl 2-Amino-4-fluoro-3-methylbenzoate	1093758-83-8		50mg	$ 185.00	2022-06-07
TRC	B437688-100mg	Ethyl 2-Amino-4-fluoro-3-methylbenzoate	1093758-83-8		100mg	$ 275.00	2022-06-07
Chemenu	CM155200-5g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95%	5g	$777	2023-01-01
Enamine	EN300-129645-0.05g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95.0%	0.05g	$162.0	2025-02-21
Enamine	EN300-129645-0.1g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95.0%	0.1g	$241.0	2025-02-21
Enamine	EN300-129645-0.25g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95.0%	0.25g	$347.0	2025-02-21
Enamine	EN300-129645-0.5g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95.0%	0.5g	$546.0	2025-02-21
Enamine	EN300-129645-1.0g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95.0%	1.0g	$699.0	2025-02-21
Enamine	EN300-129645-2.5g	ethyl 2-amino-4-fluoro-3-methylbenzoate	1093758-83-8	95.0%	2.5g	$1370.0	2025-02-21

Ethyl 2-amino-4-fluoro-3-methylbenzoate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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